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Compound of Interest

Chrome antimony titanium buff
Compound Name: )
rutile

cat. No.: B1168507

For Researchers, Scientists, and Drug Development Professionals: Your comprehensive guide
to the safe handling, use, and disposal of Chrome Antimony Titanium Buff Rutile (Pigment
Brown 24).

This document provides immediate and essential safety protocols, operational plans, and
disposal procedures for Chrome Antimony Titanium Buff Rutile. Adherence to these
guidelines is critical for ensuring laboratory safety and regulatory compliance.

Personal Protective Equipment (PPE)

When handling Chrome Antimony Titanium Buff Rutile powder, a comprehensive PPE
strategy is mandatory to minimize exposure.[1][2] The following equipment should be used:

o Respiratory Protection: A NIOSH-approved dust mask or respirator is essential to prevent
inhalation of fine particles.[2] For operations that may generate significant dust, a higher-
level respirator should be considered.

o Eye Protection: Safety glasses with side shields or chemical splash goggles are required to
protect against airborne particles.

o Hand Protection: Nitrile or neoprene gloves should be worn to prevent skin contact.[3]
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o Body Protection: Alab coat, coveralls, or an apron should be worn to prevent contamination
of personal clothing.[1][4]

Health and Safety Data

While Chrome Antimony Titanium Buff Rutile is a stable complex inorganic pigment, it
contains chromium and antimony compounds.[5] The primary routes of potential exposure are
inhalation and ingestion.[1] Dust from the product may cause irritation to the respiratory
system.[1]

Occupational Exposure Limits and Toxicity Data:

The following table summarizes key quantitative safety data. It is crucial to maintain workplace
exposures below these recommended limits.

Parameter Value Reference
ACGIH TLV-TWA (8-hour) 0.5 mg/m3 (as total dust)

OSHA PEL-TWA (8-hour) 0.5 mg/m3 (as Cr)

OSHA PEL-TWA (8-hour) 0.5 mg/m3 (as Sh)

Acute Oral Toxicity (Rat) LD50: > 8800 mg/kg

ACGIH TLV-TWA: American Conference of Governmental Industrial Hygienists Threshold Limit
Value - Time-Weighted Average. OSHA PEL-TWA: Occupational Safety and Health
Administration Permissible Exposure Limit - Time-Weighted Average.

Operational Plan: Handling and Storage

A systematic approach to handling and storage is essential to maintain a safe laboratory
environment.

a. Engineering Controls:

o Work with the pigment powder in a well-ventilated area.[1]
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Whenever possible, use a fume hood or a glove box, especially when weighing or
transferring the powder, to minimize dust generation.[6]

. Procedural Guidance:

Preparation: Before handling, ensure all necessary PPE is correctly worn. Cover the work
surface with a disposable liner to simplify cleanup.[3]

Handling:

o Handle the pigment powder gently to avoid creating dust clouds.[3] Use scoops or
spatulas for transferring.

o Do not eat, drink, or smoke in the handling area.[3][7]

o Keep containers tightly closed when not in use.

Storage:

o Store Chrome Antimony Titanium Buff Rutile in a cool, dry, and well-ventilated area.
o Keep itin a clearly labeled, tightly sealed container.[1][7]

o Store away from incompatible materials and food products.[1]

Disposal Plan

Waste containing Chrome Antimony Titanium Buff Rutile must be treated as hazardous
waste due to its heavy metal content.[5][8][9]

Solid Waste:

o Contaminated materials such as gloves, disposable lab coats, and paper towels should be
collected in a designated, sealed, and clearly labeled hazardous waste container.[10]

o For spills, do not dry sweep.[6] Gently scoop the material into a suitable container. If
necessary, dampen the spill with water to minimize dust.

Liquid Waste:
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o Collect any liquid waste containing this pigment in a sealed, labeled container for
hazardous waste disposal.[8][10]

e Disposal:

o All waste must be disposed of in accordance with local, state, and federal regulations for
hazardous waste.[9] Contact your institution's environmental health and safety department
for specific guidance on hazardous waste disposal procedures.

Emergency Procedures

 In case of skin contact: Immediately wash the affected area with soap and water.[1]

 In case of eye contact: Immediately flush the eyes with plenty of water for at least 15
minutes.

 |In case of inhalation: Move to fresh air. If breathing is difficult, seek medical attention.

 In case of ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate
medical attention.

Visual Workflow for Safe Handling

The following diagram illustrates the logical workflow for the safe handling of Chrome
Antimony Titanium Buff Rutile in a laboratory setting.
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Caption: Safe handling workflow for Chrome Antimony Titanium Buff Rutile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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